![molecular formula C14H19NO2 B6205139 [5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol CAS No. 2703775-20-4](/img/no-structure.png)
[5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol
Overview
Description
[5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol, also known as MAM-2201, is a synthetic cannabinoid that has been used for scientific research purposes. It was first synthesized in 2010 by a team of researchers at the pharmaceutical company Pfizer. Since then, it has been used in various studies to investigate the mechanism of action and physiological effects of synthetic cannabinoids.
Mechanism of Action
[5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol acts as a potent agonist at the CB1 and CB2 receptors in the brain. These receptors are part of the endocannabinoid system, which plays a role in regulating various physiological processes such as appetite, pain sensation, and mood. By binding to these receptors, [5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol can alter the activity of neurons in the brain, leading to the psychoactive effects of synthetic cannabinoids.
Biochemical and Physiological Effects:
[5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol has been shown to induce hypothermia and decrease locomotor activity in rats, which are common effects of synthetic cannabinoids. It has also been shown to have analgesic properties, meaning it can reduce pain sensation. Additionally, [5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol has been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using [5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol in laboratory experiments is that it is a potent and selective agonist at the CB1 and CB2 receptors, making it a useful tool for investigating the endocannabinoid system. However, one limitation is that it is a synthetic compound and may not accurately reflect the effects of natural cannabinoids in the body.
Future Directions
There are several future directions for research involving [5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol. One area of interest is investigating the long-term effects of synthetic cannabinoids on the brain and behavior. Another area is investigating the potential therapeutic uses of synthetic cannabinoids, such as in the treatment of pain or mood disorders. Additionally, further research is needed to understand the pharmacokinetics and metabolism of [5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol in the body.
Synthesis Methods
The synthesis of [5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol involves the reaction of 2-methoxyphenylacetonitrile with cyclohexanone in the presence of a base such as potassium carbonate. The resulting product is then reduced with sodium borohydride to yield the final compound, [5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol. The synthesis of [5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol is relatively straightforward and can be carried out in a laboratory setting.
Scientific Research Applications
[5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol has been used in various studies to investigate the mechanism of action and physiological effects of synthetic cannabinoids. It has been shown to have high affinity for the CB1 and CB2 receptors in the brain, which are responsible for the psychoactive effects of cannabinoids. Studies have also shown that [5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol can induce hypothermia and decrease locomotor activity in rats, which are common effects of synthetic cannabinoids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol involves the formation of the bicyclic ring system followed by the addition of the methanol group to the nitrogen atom.", "Starting Materials": [ "2-methoxyphenylacetonitrile", "1,5-cyclooctadiene", "sodium borohydride", "methanol", "acetic acid", "hydrochloric acid" ], "Reaction": [ "Step 1: Reduction of 2-methoxyphenylacetonitrile with sodium borohydride in methanol to form 5-(2-methoxyphenyl)-3-aminopentane-1-nitrile.", "Step 2: Cyclization of 5-(2-methoxyphenyl)-3-aminopentane-1-nitrile with 1,5-cyclooctadiene in the presence of acetic acid to form [5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]acetonitrile.", "Step 3: Hydrolysis of [5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]acetonitrile with hydrochloric acid to form [5-(2-methoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol." ] } | |
CAS RN |
2703775-20-4 |
Molecular Formula |
C14H19NO2 |
Molecular Weight |
233.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
